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Compound of Interest

Compound Name: Lanthanum carbonate hydrate

Cat. No.: B1199162 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Lanthanum carbonate is a phosphate binder used in the treatment of hyperphosphatemia. Its

hydrated forms, particularly the octahydrate, are of significant interest in pharmaceutical

development. Thermogravimetric analysis (TGA) is a powerful analytical technique for

characterizing the thermal stability and composition of lanthanum carbonate hydrate.[1][2][3]

This document provides a detailed protocol for using TGA to study lanthanum carbonate
hydrate, including experimental procedures, data interpretation, and visualization of the

decomposition pathway. TGA is a valuable tool for determining the water and carbonate

content in lanthanum carbonate octahydrate.[1][2]

Data Presentation
The thermal decomposition of lanthanum carbonate octahydrate (La₂(CO₃)₃·8H₂O) as

determined by TGA typically occurs in distinct stages. The quantitative data from a typical TGA

experiment under an inert atmosphere is summarized in the table below.
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Decompositio
n Stage

Temperature
Range (°C)

Weight Loss
(%)

Theoretical
Weight Loss
(%)

Lost Species

Dehydration 30 - 350 ~24.3 23.9 8 H₂O

Decarboxylation

(Step 1)
350 - 575 Varies Varies CO₂

Decarboxylation

(Step 2)
575 - 800 Varies Varies CO₂

Total

Decarboxylation
350 - 800 ~22.0 22.0 3 CO₂

Note: The exact temperatures and weight losses can vary slightly depending on experimental

conditions such as heating rate and sample preparation.[1][2]

Experimental Protocols
This section details the methodology for conducting a TGA experiment on lanthanum
carbonate hydrate.

1. Instrumentation and Materials:

Thermogravimetric Analyzer: A calibrated TGA instrument is required.

Sample Pans: Open alumina or platinum pans are recommended.[1]

Sample: Lanthanum carbonate hydrate powder.

Purge Gas: High-purity nitrogen (or air, depending on the study's objective).[1]

2. Instrument Calibration:

Temperature Calibration: Calibrate the instrument's temperature sensor using appropriate

standards (e.g., Curie point of nickel).[1]
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Weight Calibration: Calibrate the microbalance using a standard calibration weight (e.g., 100

mg).[1]

3. Sample Preparation:

Accurately weigh 10-15 mg of the lanthanum carbonate hydrate sample into a tared TGA

pan.[1] An even distribution of the sample at the bottom of the pan is crucial for uniform

heating.

4. TGA Method Parameters:

Temperature Program:

Equilibrate at 30°C.

Ramp up to 900°C at a heating rate of 10°C/minute.[1]

Purge Gas:

Use dry nitrogen as the purge gas.[1]

Set the flow rate to 25-80 mL/minute.[1]

Data Collection: Record the sample weight as a function of temperature.

5. Data Analysis:

Plot the percentage weight loss versus temperature to obtain the TGA curve.

Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of

maximum weight loss for each decomposition step.

Determine the weight loss for each step from the TGA curve.

Compare the experimental weight losses with the theoretical values to confirm the identity

and stoichiometry of the intermediates and final product.

Mandatory Visualization
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Caption: Experimental workflow for the thermogravimetric analysis of lanthanum carbonate
hydrate.

Decomposition Pathway of Lanthanum Carbonate Octahydrate:
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Caption: Thermal decomposition pathway of lanthanum carbonate octahydrate under an inert

atmosphere.
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The TGA of lanthanum carbonate octahydrate shows a multi-step decomposition. The initial

weight loss, occurring between 30°C and 350°C, corresponds to the loss of all eight water

molecules.[1][2] This step is well-separated from the subsequent decomposition of the

carbonate.

Following dehydration, the anhydrous lanthanum carbonate decomposes in two steps between

350°C and 800°C to form lanthanum oxide.[1] The intermediate product formed around 575°C

is lanthanum dioxycarbonate (La₂O₂CO₃).[1][2] The total weight loss due to decarboxylation is

approximately 22.0%, which is consistent with the theoretical value for the loss of three CO₂

molecules.[2]

The nature of the final decomposition product can be influenced by the atmosphere used.[1]

While lanthanum oxide is formed under a nitrogen atmosphere, heating in air can lead to the

formation of lanthanum trihydroxide at higher temperatures.[1] The clear separation between

the dehydration and decarboxylation steps makes TGA a suitable and accurate method for

determining both the water and carbonate content of lanthanum carbonate hydrate.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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